![molecular formula C19H17N5O3S B1227318 6-Amino-1,3-dimethyl-5-[(3-methyl-1-phenyl-5-thieno[2,3-c]pyrazolyl)-oxomethyl]pyrimidine-2,4-dione](/img/structure/B1227318.png)
6-Amino-1,3-dimethyl-5-[(3-methyl-1-phenyl-5-thieno[2,3-c]pyrazolyl)-oxomethyl]pyrimidine-2,4-dione
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Overview
Description
6-amino-1,3-dimethyl-5-[(3-methyl-1-phenyl-5-thieno[2,3-c]pyrazolyl)-oxomethyl]pyrimidine-2,4-dione is a member of pyrazoles and a ring assembly.
Scientific Research Applications
Synthesis and Compound Development
- The compound is used in one-pot synthesis processes to prepare various biologically active compounds. For instance, Abdel-fattah et al. (1998) reported its use in synthesizing thiazolo and thieno derivatives through one-pot reactions, highlighting its role in creating new ring systems with potential biological activity (Abdel-fattah, Aly, Gad, Zaki, & El-Gazzar, 1998).
Green Chemistry and Catalyst-Free Synthesis
- Rahmati and Khalesi (2012) described the catalyst-free synthesis of fused pyrido and pyrazolo derivatives in water, using 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione, highlighting its use in environmentally friendly chemical processes (Rahmati & Khalesi, 2012).
Antimicrobial Activity Exploration
- Vlasov et al. (2015) developed derivatives using a compound similar in structure to 6-Amino-1,3-dimethyl-5-[(3-methyl-1-phenyl-5-thieno[2,3-c]pyrazolyl)-oxomethyl]pyrimidine-2,4-dione, which demonstrated antimicrobial activity against various bacterial strains (Vlasov, Osolodchenko, Kovalenko, & Chernykh, 2015).
Biological Activity and Medicinal Potential
- The compound has been involved in the synthesis of biologically active thienopyrimidine derivatives, as reported by El-Gazzar et al. (2006), indicating its relevance in creating compounds with potential medical applications, such as inhibitors of adenosine kinase and anticancer activities (El-Gazzar, Hussein, & Aly, 2006).
properties
Molecular Formula |
C19H17N5O3S |
---|---|
Molecular Weight |
395.4 g/mol |
IUPAC Name |
6-amino-1,3-dimethyl-5-(3-methyl-1-phenylthieno[2,3-c]pyrazole-5-carbonyl)pyrimidine-2,4-dione |
InChI |
InChI=1S/C19H17N5O3S/c1-10-12-9-13(28-18(12)24(21-10)11-7-5-4-6-8-11)15(25)14-16(20)22(2)19(27)23(3)17(14)26/h4-9H,20H2,1-3H3 |
InChI Key |
ZFWWKLJAMKVFFR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C2=C1C=C(S2)C(=O)C3=C(N(C(=O)N(C3=O)C)C)N)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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